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Compound of Interest

Compound Name: 1,2,4-Trinitrobenzene

Cat. No.: B1210296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Safety Data Sheet (SDS) with complete GHS hazard

classifications for 1,2,4-trinitrobenzene (CAS No. 610-31-1) is not readily available in public

databases. The following procedures and data are based on available information for 1,2,4-
trinitrobenzene and supplemented with safety information for the closely related and well-

documented isomer, 1,3,5-trinitrobenzene, as well as the general hazard class of nitroaromatic

compounds. It is imperative to treat 1,2,4-trinitrobenzene with extreme caution as a potent

explosive and toxic substance. A thorough risk assessment should be conducted by qualified

personnel before handling this compound.

Introduction
1,2,4-Trinitrobenzene is a highly nitrated aromatic compound. Like other trinitrobenzenes, it is

expected to be a powerful explosive, sensitive to heat, shock, and friction.[1] It is also

anticipated to be highly toxic, with potential for absorption through the skin.[1] These

application notes provide detailed protocols for the safe handling of 1,2,4-trinitrobenzene in a

laboratory setting to minimize the risk of accidental detonation, exposure, and environmental

contamination.

Hazard Summary
While specific GHS classifications for 1,2,4-trinitrobenzene are not consistently available,

based on data for related compounds, it should be handled as a substance with the following
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potential hazards:

Explosive: High risk of explosion from heat, shock, or friction. Dry trinitrobenzene is a high

explosive.[1][2][3]

Acute Toxicity: Potentially fatal if swallowed, in contact with skin, or if inhaled.[1]

Organ Toxicity: May cause damage to organs through prolonged or repeated exposure. The

primary health effect of similar nitroaromatic compounds is methemoglobinemia, which

reduces the oxygen-carrying capacity of the blood, leading to symptoms like headache,

dizziness, cyanosis, and in severe cases, death.[1] It may also cause damage to the liver

and nervous system.[1]

Environmental Hazard: Expected to be very toxic to aquatic life with long-lasting effects.

Quantitative Data
The following tables summarize the available quantitative data for 1,2,4-trinitrobenzene.

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 610-31-1 [4][5][6]

Molecular Formula C₆H₃N₃O₆ [4][5][6]

Molecular Weight 213.11 g/mol [4][7]

Appearance
Yellowish moist mass of

crystals or slurry
[2]

Boiling Point 389.7°C at 760 mmHg [6]

Melting Point Not Available

Density 1.705 g/cm³ [6][7]

Vapor Pressure 6.28E-06 mmHg at 25°C [6]

Solubility Slightly soluble in water. [2]

Enthalpy of Combustion -2828 kJ/mol [8]

Table 2: Toxicological Data

Parameter Value Reference/Comment

Acute Oral Toxicity

Expected to be highly toxic.

The probable oral lethal dose

for the closely related 1,3,5-

trinitrobenzene is estimated at

5-50 mg/kg in humans.

[9]

Acute Dermal Toxicity

Readily absorbed through the

skin; expected to be highly

toxic.

[1]

Acute Inhalation Toxicity Expected to be highly toxic. [1]

Table 3: Exposure Limits
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Substance Limit Issuing Agency

1,2,4-Trinitrobenzene
No occupational exposure

limits have been established.
[1]

1,3-Dinitrobenzene (related

compound)
TWA: 1 mg/m³ OSHA

Experimental Protocols
Engineering Controls

Designated Area: All work with 1,2,4-trinitrobenzene must be conducted in a designated

area, such as a certified chemical fume hood, to minimize inhalation exposure.

Ventilation: The fume hood should have sufficient airflow.

Explosion-Proof Equipment: Use only explosion-proof electrical equipment and non-sparking

tools, especially when opening and closing containers.

Grounding: Metal containers and equipment used for transferring the substance should be

grounded and bonded.

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the primary defense against exposure.

Table 4: Required Personal Protective Equipment
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PPE Category Specification

Eye/Face
Chemical safety goggles and a face shield are

mandatory to protect against splashes.

Skin

A flame-resistant lab coat and chemical-

resistant apron are required. For larger

quantities or increased risk of spills, full-body

chemical-resistant clothing should be worn.

Hands

Chemical-resistant gloves are mandatory. Butyl

rubber or neoprene gloves are recommended

for handling nitro-compounds. Always check the

manufacturer's glove compatibility chart.

Feet
Closed-toe, chemical-resistant safety footwear

must be worn.

Respiratory

If there is a risk of exceeding exposure limits or

if work is not performed in a fume hood, a

NIOSH-approved supplied-air respirator with a

full facepiece operated in a positive-pressure

mode is required.

Handling and Storage Protocol
Training: All personnel must be trained on the proper handling and storage of explosive and

highly toxic compounds before working with 1,2,4-trinitrobenzene.[1]

Avoid Dryness: 1,2,4-trinitrobenzene is often supplied wetted with water to reduce its

explosive sensitivity. Ensure it remains wetted and do not allow it to dry out.[2]

Weighing: Weigh the compound in a fume hood. Use non-sparking tools.

Heating and Shock: Avoid heating the compound or subjecting it to shock or friction.

Incompatible Materials: Store away from combustible materials, strong oxidizing agents,

reducing agents, acids, bases, and alkali metals.[3]
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Storage Container: Store in a tightly closed, properly labeled container in a cool, dry, well-

ventilated, and designated explosion-proof cabinet.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the compound.

Spill and Emergency Procedures
In case of any spill, evacuate the area immediately and alert others.

Small Spill (in a fume hood):

Decontamination: Wearing appropriate PPE, decontaminate the spill area.

Absorption: Cover the spill with a non-combustible absorbent material (e.g., sand or

vermiculite). Do not use combustible materials like paper towels.

Collection: Carefully collect the absorbed material using non-sparking tools into a labeled,

sealed container for hazardous waste disposal.

Cleaning: Clean the spill area with a suitable solvent, followed by soap and water. Collect all

cleaning materials as hazardous waste.

Large Spill:

Evacuation: Evacuate the laboratory and surrounding areas immediately.

Emergency Services: Contact your institution's emergency response team and the local fire

department. Inform them of the nature of the spilled material.

Isolation: Isolate the spill area. For a large spill, consider an initial evacuation distance of up

to 800 meters (1/2 mile) in all directions.[3]

Ignition Sources: Remove all sources of ignition from the area.

In Case of Fire:

DO NOT attempt to fight a fire involving explosive materials.
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Evacuate the area immediately to a safe distance (at least 1600 meters or 1 mile).[3]

Activate the fire alarm and contact emergency services.

First Aid Measures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Waste Disposal
1,2,4-trinitrobenzene is considered a hazardous waste.

Collection: All waste containing 1,2,4-trinitrobenzene, including contaminated labware and

cleaning materials, must be collected in a designated, labeled, and sealed hazardous waste

container.

Storage: Store the waste container in a secure, designated area away from incompatible

materials.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company in

accordance with all local, state, and federal regulations. High-temperature incineration is a

common disposal method for nitroaromatic compounds.[10]
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Start: 
Obtain 1,2,4-Trinitrobenzene

Preparation:
- Verify training

- Don appropriate PPE
- Prepare designated work area

End: 
Proper Waste Disposal

Handling:
- Work in fume hood

- Use non-sparking tools
- Avoid heat, shock, friction

Storage:
- Tightly sealed container

- Cool, ventilated, 
  explosion-proof cabinet

Store unused material

Decontamination & Cleanup:
- Clean work surfaces

- Decontaminate equipment

After experiment

Spill Occurs Personnel Exposure

Retrieve for next use

Spill Response Protocol:
- Evacuate

- Notify supervisor
- Follow spill cleanup procedure

First Aid Protocol:
- Remove from exposure

- Administer first aid
- Seek immediate medical attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,2,4-trinitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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